1-Benzyl-6-(hydroxymethyl)piperazin-2-one

• IUPAC Name: 1-benzyl-6-(hydroxymethyl)piperazin-2-one
• InChI: InChI=1S/C12H16N2O2/c15-9-11-6-13-7-12(16)14(11)8-10-4-2-1-3-5-10/h1-5,11,13,15H,6-9H2
• InChI Key: GNVFAVLGCLMETR-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CN1)CC2=CC=CC=C2)CO
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

1-Benzyl-6-(hydroxymethyl)piperazin-2-one is a piperazin-2-one derivative characterized by a six-membered piperazine ring with a ketone group at position 2, a benzyl substituent at position 1, and a hydroxymethyl group at position 4. Piperazinones are known for their versatility in drug design, often serving as intermediates or pharmacophores in antimicrobial, antiviral, and central nervous system-targeting agents .

Biological Activity

1-Benzyl-6-(hydroxymethyl)piperazin-2-one, a piperazine derivative, has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The presence of both a hydroxymethyl group and a benzyl group enhances its interactions with various biological targets, particularly within the central nervous system (CNS). This article delves into the biological activity of this compound, exploring its mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

1-Benzyl-6-(hydroxymethyl)piperazin-2-one is characterized by its piperazine ring, which is substituted at the first position with a benzyl group and at the sixth position with a hydroxymethyl group. This unique structure allows for diverse chemical reactivity and biological interactions.

Property	Value
IUPAC Name	(6R)-1-benzyl-6-(hydroxymethyl)piperazin-2-one
Molecular Formula	C$_{12}$H$_{16}$N$_{2}$O
Molar Mass	220.27 g/mol
CAS Number	1217657-81-2

The biological activity of 1-benzyl-6-(hydroxymethyl)piperazin-2-one primarily involves its interaction with neurotransmitter systems and specific enzymes. The compound's mechanism can be summarized as follows:

• Receptor Binding : The benzyl group enhances binding affinity to CNS receptors, potentially influencing neurotransmitter release and receptor activation.
• Enzyme Inhibition : The hydroxymethyl group may facilitate interactions with enzymes, leading to inhibition or modulation of enzymatic activity.
• Neurotransmitter Modulation : The compound has been shown to affect neurotransmitter systems, which could be beneficial in treating neurological disorders.

Biological Activity

Research indicates that 1-benzyl-6-(hydroxymethyl)piperazin-2-one exhibits significant biological activity, particularly in the context of CNS interactions. Studies have highlighted its potential as a pharmacophore in drug design.

Case Studies

• CNS Activity : In vitro studies demonstrated that the compound modulates neurotransmitter systems effectively, suggesting potential applications in treating conditions such as anxiety and depression.
• Enzyme Interaction : Research focused on enzyme inhibition revealed that 1-benzyl-6-(hydroxymethyl)piperazin-2-one can inhibit specific enzymes involved in metabolic pathways, indicating its utility in drug development targeting metabolic disorders.

Comparison with Similar Compounds

To understand the uniqueness of 1-benzyl-6-(hydroxymethyl)piperazin-2-one, it is essential to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Characteristics
1-Benzylpiperazine	Lacks hydroxymethyl group	Primarily used as a recreational drug; less versatile
6-Hydroxymethylpiperazine	Lacks benzyl group	More reactive but less specific in biological interactions
1-Benzyl-6-(hydroxymethyl)piperazin-2-one	Contains both benzyl and hydroxymethyl groups	Enhanced binding affinity due to dual functionality

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Compounds

Compound Name	Core Structure	Substituents	CAS Number	Source
1-Benzyl-6-(hydroxymethyl)piperazin-2-one	Piperazin-2-one	1-Benzyl, 6-hydroxymethyl	Not provided	N/A
3-[2-(4-Methylphenyl)-2-oxoethyl]piperazin-2-one	Piperazin-2-one	3-(4-Methylphenyl-oxoethyl)	63656-21-3	EPA Table
1-(3-Bromophenyl)piperazin-2-one hydrochloride	Piperazin-2-one	1-(3-Bromophenyl)	31197-30-5	Biopharmacule
2-Benzyl-6-benzyloxypyridazin-3(2H)-one	Pyridazin-3(2H)-one	2-Benzyl, 6-benzyloxy	Not provided	Acta Cryst.

Key Observations :

• Substituent Diversity: The benzyl and hydroxymethyl groups in the target compound contrast with bromophenyl (BP 2999 ), methylphenyl-oxoethyl (CAS 63656-21-3 ), and benzyloxy (pyridazinone derivative ) substituents in analogs. Hydroxymethyl may enhance polarity and aqueous solubility compared to aromatic or halogenated groups.